Cas no 68151-16-6 (9-Phenanthrenebutanoic acid)

9-Phenanthrenebutanoic acid structure
9-Phenanthrenebutanoic acid structure
Product Name:9-Phenanthrenebutanoic acid
CAS No:68151-16-6
MF:C18H16O2
MW:264.318445205688
CID:393634
PubChem ID:12486010
Update Time:2025-04-19

9-Phenanthrenebutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenebutanoic acid
    • 4-phenanthren-9-ylbutanoic acid
    • 4-(PHENANTHREN-9-YL)BUTANOIC ACID
    • 68151-16-6
    • DTXSID20500037
    • Inchi: 1S/C18H16O2/c19-18(20)11-5-7-14-12-13-6-1-2-8-15(13)17-10-4-3-9-16(14)17/h1-4,6,8-10,12H,5,7,11H2,(H,19,20)
    • InChI Key: VBALUTDUDGQZGE-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C=C2C=CC=CC2=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 264.11508
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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